magnesium;(1R)-1,2-dimethylcyclobutane;chloride

Specification

• CAS No.: 820222-34-2
• Molecular Formula: C6H11ClMg
• Molecular Weight: 142.91 g/mol
• IUPAC Name: magnesium;(1R)-1,2-dimethylcyclobutane;chloride
• Standard InChI: InChI=1S/C6H11.ClH.Mg/c1-5-3-4-6(5)2;;/h5H,3-4H2,1-2H3;1H;/q-1;;+2/p-1/t5-;;/m1../s1
• Standard InChI Key: OSTBOFZGJXMTIO-ZJIMSODOSA-M
• Isomeric SMILES: C[C@@H]1CC[C-]1C.[Mg+2].[Cl-]
• Canonical SMILES: CC1CC[C-]1C.[Mg+2].[Cl-]

Introduction

Magnesium;(1R)-1,2-dimethylcyclobutane;chloride is a compound that combines magnesium with a chiral cyclobutane derivative and chloride ions. This compound is of interest in organic chemistry due to its unique stereochemistry and potential reactivity, particularly in the context of cyclobutane derivatives, which are known for their strain and versatility in chemical transformations.

Molecular Formula and Weight

• Molecular Formula: C₆H₁₁ClMg

• Molecular Weight: 142.91 g/mol.

Stereochemistry

The compound features a chiral center due to the (1R) configuration of the dimethylcyclobutane moiety, which contributes to its stereochemical properties. This chirality can influence its reactivity and interactions in biological systems.

Synthesis

The synthesis of magnesium;(1R)-1,2-dimethylcyclobutane;chloride typically involves several steps, although detailed methods are not widely documented. Generally, such compounds are prepared through reactions involving the cyclobutane derivative and magnesium chloride.

Potential Applications

• Medicinal Chemistry: Cyclobutane derivatives often exhibit interesting biological properties, suggesting potential applications in medicinal chemistry.

• Catalysis: The presence of magnesium can facilitate reactions, making it a candidate for catalytic applications.

• Pharmaceuticals: The unique stereochemistry and reactivity of this compound may be leveraged in pharmaceutical development.

Related Compounds

Compound Name	Structure Type	Unique Features
1,3-Dimethylcyclobutane	Cyclobutane	Different stereochemistry
Magnesium Chloride	Inorganic salt	Common source of magnesium
2-Methylcyclopentane	Cyclopentane	Different ring size affects strain and reactivity
1,2-Dimethylcyclopropane	Cyclopropane	Smaller ring size leads to different chemical behavior

These compounds share structural similarities but differ in their ring size and stereochemistry, influencing their chemical properties and potential applications.

Research Findings and Future Directions

Research into magnesium;(1R)-1,2-dimethylcyclobutane;chloride is limited, but its unique combination of a chiral cyclobutane structure with a metal center suggests potential for further investigation. Future studies could focus on its biological activity, catalytic properties, and applications in pharmaceutical chemistry.